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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylpyrimidine

Cat. No.: B020014 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-6-methylpyrimidine

Introduction
2,4-Dichloro-6-methylpyrimidine is a heterocyclic organic compound that serves as a crucial

intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1][2] Its

pyrimidine core, a fundamental component of nucleic acids, makes it a valuable scaffold in

medicinal chemistry.[3] The reactivity of the two chlorine atoms allows for versatile chemical

modifications, particularly through nucleophilic substitution reactions, enabling the development

of complex molecules with diverse biological activities.[1] This guide provides a comprehensive

overview of its molecular structure, chemical properties, synthesis, and key applications for

researchers, scientists, and professionals in drug development.

Molecular Structure and Formula
2,4-Dichloro-6-methylpyrimidine is characterized by a six-membered pyrimidine ring

substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.

Caption: Molecular structure of 2,4-dichloro-6-methylpyrimidine.

The key identifiers for this compound are summarized in the table below.
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Identifier Value

Molecular Formula C₅H₄Cl₂N₂[1][4]

IUPAC Name 2,4-dichloro-6-methylpyrimidine[4][5]

CAS Number 5424-21-5[1][4]

SMILES Cc1cc(Cl)nc(Cl)n1

InChI Key BTLKROSJMNFSQZ-UHFFFAOYSA-N[1][4]

Physicochemical Properties
2,4-Dichloro-6-methylpyrimidine is typically a solid at room temperature, appearing as a

white to pale yellow or green crystalline powder.[1] It is soluble in various organic solvents such

as chloroform, ether, ethyl acetate, and toluene, but has limited solubility in water.[1][6]

Property Value

Molecular Weight 163.00 g/mol

Melting Point 44-49 °C[7]

Boiling Point 219 °C (lit.)

Appearance White to Orange to Green powder to crystal

Solubility
Soluble in chloroform, ether, ethyl acetate,

toluene; Insoluble in water[6]

Synthesis and Experimental Protocols
A common and efficient method for the synthesis of 2,4-dichloro-6-methylpyrimidine involves

the chlorination of 6-methyluracil (also known as 6-methylpyrimidine-2,4-diol) using a

chlorinating agent such as phosphoryl chloride (POCl₃).[8]
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6-Methyluracil

Heat at 90-100°C for 8-10h
under inert atmosphere

Phosphoryl Chloride (POCl₃)

Concentrate, dilute with DCM,
neutralize with aq. K₂CO₃

Extract with Dichloromethane (DCM)

Dry over Na₂SO₄, filter,
and evaporate solvent

2,4-Dichloro-6-methylpyrimidine

Pharmaceuticals Agrochemicals Material Science

2,4-Dichloro-6-methylpyrimidine

EGFR Inhibitors
(e.g., for NSCLC) Antiviral Agents Herbicides Fungicides Specialty Polymers Durable Coatings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 5424-21-5: 2,4-Dichloro-6-methylpyrimidine [cymitquimica.com]

2. chemimpex.com [chemimpex.com]

3. nbinno.com [nbinno.com]

4. 2,4-Dichloro-6-methylpyrimidine | C5H4Cl2N2 | CID 79471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. A10363.14 [thermofisher.com]

6. 2,4-Dichloro-6-methylpyrimidine, 98% | Fisher Scientific [fishersci.ca]

7. 2,4-Dichloro-6-methylpyrimidine | CAS#:5424-21-5 | Chemsrc [chemsrc.com]

8. 2,4-Dichloro-6-methylpyrimidine synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [2,4-dichloro-6-methylpyrimidine molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020014#2-4-dichloro-6-methylpyrimidine-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b020014?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5424-21-5/
https://www.chemimpex.com/products/44857
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-pyrimidine-derivatives-in-modern-medicine-eo
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylpyrimidine
https://www.thermofisher.com/order/catalog/product/A10363.14
https://www.fishersci.ca/shop/products/2-4-dichloro-6-methylpyrimidine-98-thermo-scientific/p-7080682
https://www.chemsrc.com/en/cas/5424-21-5_830358.html
https://www.chemicalbook.com/synthesis/2-4-dichloro-6-methylpyrimidine.htm
https://www.benchchem.com/product/b020014#2-4-dichloro-6-methylpyrimidine-molecular-structure-and-formula
https://www.benchchem.com/product/b020014#2-4-dichloro-6-methylpyrimidine-molecular-structure-and-formula
https://www.benchchem.com/product/b020014#2-4-dichloro-6-methylpyrimidine-molecular-structure-and-formula
https://www.benchchem.com/product/b020014#2-4-dichloro-6-methylpyrimidine-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020014?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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